![molecular formula C25H24N4O5S B2554914 4-[benzyl(ethyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 533870-06-3](/img/structure/B2554914.png)
4-[benzyl(ethyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
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Description
The compound “4-[benzyl(ethyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a sulfonamide . It has a molecular formula of C25H24N4O5S, an average mass of 492.547 Da, and a mono-isotopic mass of 492.146729 Da .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a 1,3,4-oxadiazol-2-yl group attached to a benzamide moiety, which is further substituted with a benzyl(ethyl)sulfamoyl group .Physical And Chemical Properties Analysis
The compound has a molecular formula of C25H24N4O5S, an average mass of 492.547 Da, and a mono-isotopic mass of 492.146729 Da .Scientific Research Applications
Crystal Structure and Biological Studies
- Compounds with structural similarities to the specified chemical have been studied for their crystal structures and biological activities. For instance, derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones showed notable antibacterial and antioxidant activities (Karanth et al., 2019).
Corrosion Inhibition
- 1,3,4-oxadiazole derivatives have been evaluated for their ability to inhibit corrosion in metals, particularly in acidic environments. These studies include physicochemical and theoretical analyses to understand the mechanism of corrosion inhibition (Ammal et al., 2018).
Antibacterial Activity
- Various synthesized 1,3,4-oxadiazole derivatives have been tested for their antibacterial properties. This includes the study of compounds with 4-methoxyphenyl groups, which showed promise in this field (Aghekyan et al., 2020).
Thermodynamic Properties in Corrosion Inhibition
- The thermodynamic properties of similar oxadiazole compounds have been studied for their role as corrosion inhibitors for steel in sulfuric acid, demonstrating high efficiency (Bouklah et al., 2006).
Photoinduced Molecular Rearrangements
- The photochemistry of oxadiazoles, including those with methoxyphenyl groups, has been investigated, providing insights into molecular rearrangements under certain conditions (Vivona et al., 1997).
Anticancer Evaluation
- Some 1,3,4-oxadiazole derivatives have been synthesized and evaluated for their anticancer activities against various cancer cell lines, showing moderate to excellent efficacy (Ravinaik et al., 2021).
Enzyme Inhibition
- Studies on aromatic sulfonamide inhibitors have highlighted the potential of these compounds in inhibiting carbonic anhydrases, which are critical in various biological processes (Supuran et al., 2013).
properties
IUPAC Name |
4-[benzyl(ethyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O5S/c1-3-29(17-18-8-5-4-6-9-18)35(31,32)22-14-12-19(13-15-22)23(30)26-25-28-27-24(34-25)20-10-7-11-21(16-20)33-2/h4-16H,3,17H2,1-2H3,(H,26,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEZHDTGAGWLALG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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